Cas no 1824256-57-6 (ethyl 5-(1-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3,4-oxadiazole-2-carboxylate)

• Product Name: ethyl 5-(1-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3,4-oxadiazole-2-carboxylate
• CAS No: 1824256-57-6
• MF: C₁₂H₁₉N₃O₅
• MW: 285.296363115311
• MDL: MFCD24540953
• CID: 4622223
• PubChem ID: 54081863
• Update Time: 2025-07-24

ethyl 5-(1-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3,4-oxadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2-carboxylic acid, 5-[1-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, ethyl ester
• ethyl 5-(1-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3,4-oxadiazole-2-carboxylate

• MDL： MFCD24540953
• Inchi： 1S/C12H19N3O5/c1-6-18-10(16)9-15-14-8(19-9)7(2)13-11(17)20-12(3,4)5/h7H,6H2,1-5H3,(H,13,17)
• InChI Key： MNROPEXVHQTZTE-UHFFFAOYSA-N
• SMILES： O1C(C(NC(OC(C)(C)C)=O)C)=NN=C1C(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles

Additional information on ethyl 5-(1-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3,4-oxadiazole-2-carboxylate

Introduction to Ethyl 5-(1-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3,4-oxadiazole-2-carboxylate (CAS No. 1824256-57-6)

Ethyl 5-(1-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3,4-oxadiazole-2-carboxylate, a compound with the CAS number 1824256-57-6, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of oxadiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule incorporates several functional groups that contribute to its unique chemical properties and biological relevance.

The core structure of Ethyl 5-(1-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3,4-oxadiazole-2-carboxylate consists of a 1,3,4-oxadiazole ring system, which is a heterocyclic compound containing nitrogen atoms at positions 1, 3, and 4 of the ring. This oxadiazole core is a privileged scaffold in medicinal chemistry due to its ability to interact with various biological targets. The presence of an ester group at the 2-position and an amino group at the 5-position further enhances the molecule's potential as a pharmacophore.

The amino group at the 5-position is protected by a tert-butoxy carbonyl (Boc) group, which is a common protective group used in peptide synthesis and drug development. This protection ensures that the amino group remains non-reactive under certain conditions, allowing for selective modifications at other sites on the molecule. The ethyl ester group at the 2-position provides an additional handle for further chemical manipulation, such as hydrolysis to yield a carboxylic acid or transesterification to introduce different ester functionalities.

The synthesis of Ethyl 5-(1-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3,4-oxadiazole-2-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the oxadiazole core through cyclocondensation reactions between appropriate precursors. Subsequent steps include functionalization at the 5-position with an amine derivative followed by Boc protection. The introduction of the ethyl ester at the 2-position is often achieved through esterification reactions.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce various substituents onto the oxadiazole ring with high selectivity and efficiency. These methods have significantly improved the overall yield and purity of Ethyl 5-(1-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3,4-oxadiazole-2-carboxylate, making it more suitable for further biological evaluation.

The biological activity of Ethyl 5-(1-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3,4-oxadiazole-2-carboxylate has been extensively studied in recent years. Research has shown that oxadiazole derivatives exhibit a wide range of biological effects, including anti-inflammatory, anti-tumor, and antimicrobial properties. The specific arrangement of functional groups in this compound suggests potential interactions with various biological targets such as kinases and proteases.

In particular, studies have indicated that oxadiazole-based compounds can inhibit the activity of tyrosine kinases, which are overexpressed in many cancer cells. The ability to modulate kinase activity makes Ethyl 5-(1-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3,4-oxadiazole-2-carboxylate a promising candidate for further development as an anticancer agent. Additionally, its interaction with other enzymes and receptors has been explored for potential applications in treating inflammatory diseases and infectious disorders.

The pharmacokinetic properties of this compound are also of great interest. Studies have been conducted to evaluate its solubility, stability, and metabolic profile in vitro and in vivo. These studies aim to optimize its bioavailability and therapeutic efficacy. For instance, modifications to the ester groups have been investigated to improve solubility and reduce metabolic degradation.

The development of novel drug candidates often involves structural optimization based on computational modeling and experimental data. Ethyl 5-(1-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3,4-oxadiazole-2-carboxylate serves as a valuable scaffold for such optimization efforts. By systematically modifying its structure and evaluating the impact on biological activity, researchers can identify more potent and selective drug candidates.

The future prospects for Ethyl 5-(1-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3,4-oxadiazola<0x02be><0x02be><0x02be><0x02be><0x02be><0x02be><0x02be><0x02be><0x02be><0x02be><0x02be><0x02be><0x02be>le-2-carboxylate are promising given its unique structural features and potential biological activities. Further research is expected to uncover new therapeutic applications and refine synthetic methodologies for its production. As our understanding of molecular interactions continues to grow，this compound will likely play an important role in the development of next-generation pharmaceuticals.